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Abstract

This comprehensive guide details the principles and protocols for the laboratory-scale
synthesis of various strontium salts utilizing strontium dihydroxide as the primary precursor.
Strontium dihydroxide, a strong base, serves as a versatile and efficient starting material for
producing high-purity strontium salts through neutralization reactions with corresponding acids.
[1] This document provides detailed, step-by-step methodologies for the preparation of
strontium chloride (SrCl2), strontium nitrate (Sr(NOs)z), and strontium carbonate (SrCOs). It
encompasses critical aspects of reaction stoichiometry, safety precautions, experimental
procedures, purification techniques, and analytical characterization. The protocols are designed
for researchers, scientists, and professionals in drug development and fine chemical synthesis,
offering a robust framework for reproducible and scalable preparations.

Introduction: The Versatility of Strontium Dihydroxide in
Salt Synthesis

Strontium dihydroxide (Sr(OH)2) is a foundational material in the synthesis of a wide array of
high-quality strontium salts.[1] Its character as a strong base facilitates controlled and
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predictable neutralization reactions with various acids, yielding the corresponding strontium salt
and water.[1][2] This reactivity makes it an ideal and often preferred starting point for creating
strontium compounds for diverse applications, ranging from pyrotechnics and specialized
ceramics to pharmaceutical intermediates.[1][3]

The choice of strontium dihydroxide as a precursor is underpinned by several key advantages:

o High Reactivity: As a strong alkali, it readily reacts with a broad spectrum of inorganic and
organic acids.[2][4]

o Purity: The synthesis pathway often allows for the production of high-purity salts, as the
primary byproduct of the neutralization reaction is water, which is easily removed.

o Versatility: It can be used to synthesize a multitude of strontium salts, simply by selecting the
appropriate acid.[5]

This guide will focus on the practical application of these principles, providing detailed protocols
for the synthesis of three common and important strontium salts.

Critical Safety Considerations

Working with strontium dihydroxide and strong acids necessitates strict adherence to safety
protocols to mitigate risks of chemical burns and other injuries.

Hazard Analysis:
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Chemical

Hazard Classification

Key Precautionary
Statements

Strontium Dihydroxide
(Sr(OH)2) Octahydrate

Skin Corrosion/Irritation
(Category 1), Serious Eye
Damage (Category 1)

Causes severe skin burns and
eye damage.[4][6] Do not
breathe dust.[4][6] Wear
protective gloves, clothing, and

eye/face protection.[4][6]

Hydrochloric Acid (HCI)

Skin Corrosion/Irritation,
Serious Eye Damage, Specific
Target Organ Toxicity (Single

Exposure)

Causes severe skin burns and
eye damage. May cause
respiratory irritation. Use in a

well-ventilated area.

Nitric Acid (HNOs)

Oxidizing Liquid, Skin
Corrosion/Irritation, Serious

Eye Damage

Strong oxidizer. Causes severe
skin burns and eye damage.
Wear appropriate personal

protective equipment.

Carbon Dioxide (COz2)
(gas/solid)

Gas under pressure
(compressed gas), Simple

Asphyxiant

May displace oxygen and
cause rapid suffocation. Use
with adequate ventilation.
Handle solid CO2 (dry ice) with

cryogenic gloves.

Personal Protective Equipment (PPE):

when handling larger quantities of corrosive materials.

Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended

» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile, neoprene).

» Body Protection: A lab coat is required. For larger scale reactions, a chemical-resistant apron

is advisable.

o Respiratory Protection: Work in a well-ventilated fume hood to avoid inhaling dust from

strontium dihydroxide or fumes from acids.[7]

Emergency Procedures:

© 2026 BenchChem. All rights reserved. 3/15

Tech Support


https://www.carlroth.com/medias/SDB-3K52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYwNTl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhsWkM4NU1qSXhPRFUwTURBek1qTXdMMU5FUWw4elN6VXlYMDFVWDBWT0xuQmtaZ3xjNTYwNjFlMjYwODIyMjA2N2E5NWMyZGUwMTQ2ZDRjM2Y1NGVkOTNhZjk0N2VhNjMwZjA2NGMzMTcyNTdmNGNh
https://www.flinnsci.com/sds_785.1-strontium-hydroxide/sds_785.1/
https://www.carlroth.com/medias/SDB-3K52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYwNTl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhsWkM4NU1qSXhPRFUwTURBek1qTXdMMU5FUWw4elN6VXlYMDFVWDBWT0xuQmtaZ3xjNTYwNjFlMjYwODIyMjA2N2E5NWMyZGUwMTQ2ZDRjM2Y1NGVkOTNhZjk0N2VhNjMwZjA2NGMzMTcyNTdmNGNh
https://www.flinnsci.com/sds_785.1-strontium-hydroxide/sds_785.1/
https://www.carlroth.com/medias/SDB-3K52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYwNTl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhsWkM4NU1qSXhPRFUwTURBek1qTXdMMU5FUWw4elN6VXlYMDFVWDBWT0xuQmtaZ3xjNTYwNjFlMjYwODIyMjA2N2E5NWMyZGUwMTQ2ZDRjM2Y1NGVkOTNhZjk0N2VhNjMwZjA2NGMzMTcyNTdmNGNh
https://www.flinnsci.com/sds_785.1-strontium-hydroxide/sds_785.1/
https://www.fishersci.com/store/msds?partNumber=AC270230050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Skin Contact: Immediately remove all contaminated clothing.[6][7] Rinse skin with copious
amounts of water for at least 15 minutes.[6][7] Seek immediate medical attention for severe
burns.[4][7]

o Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids
open.[4][6][7] Remove contact lenses if present and easy to do.[4][6] Continue rinsing and
seek immediate medical attention.[4][7]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6][7]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[6][7] Call a poison center or doctor
immediately.[4][7]

General Reaction Principle: Acid-Base Neutralization

The synthesis of strontium salts from strontium dihydroxide is a classic acid-base neutralization
reaction. The hydroxide ions (OH~) from Sr(OH)2 react with the hydrogen ions (H*) from the
acid to form water. The strontium cation (Sr2*) and the acid's anion then combine to form the
strontium salt.

General Equation: Sr(OH)z (aq) + 2 HA (ag) — SrAz (aq) + 2 H20 (l) (Where HA represents a
monoprotic acid)

Experimental Protocols

The following sections provide detailed, step-by-step procedures for the synthesis of strontium
chloride, strontium nitrate, and strontium carbonate.

4.1. Protocol 1: Synthesis of Strontium Chloride (SrClz2)

Strontium chloride is prepared by the reaction of strontium dihydroxide with hydrochloric acid.
[8][9][10][11] The resulting product is typically the hexahydrate form (SrClz-:6H20) upon
crystallization from an aqueous solution.[8][9]

Reaction: Sr(OH)z + 2 HCI - SrClz + 2 H20[8][9][10]

Materials and Equipment:
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» Strontium dihydroxide octahydrate (Sr(OH)2:8H20)
e Concentrated Hydrochloric Acid (HCI, ~37%)

» Deionized water

e pH indicator paper or pH meter

e Glass beaker and magnetic stirrer

e Heating plate

e Crystallizing dish

e Buchner funnel and filter paper

e Vacuum flask

Step-by-Step Procedure:

» Dissolution: In a fume hood, dissolve a known quantity of strontium dihydroxide
octahydrate in a minimal amount of deionized water in a beaker with stirring. Gentle heating
can aid dissolution.

» Neutralization: While stirring, slowly and carefully add hydrochloric acid dropwise to the
strontium dihydroxide solution. This reaction is exothermic and will generate heat.

e pH Monitoring: Periodically check the pH of the solution. Continue adding acid until the
solution is neutral (pH = 7). Avoid making the solution overly acidic.

o Concentration: Gently heat the resulting strontium chloride solution to evaporate some of the
water and concentrate the solution. Do not boil to dryness.

o Crystallization: Allow the concentrated solution to cool slowly to room temperature, then
place it in an ice bath to induce crystallization of strontium chloride hexahydrate.

« |solation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel.
Wash the crystals with a small amount of ice-cold deionized water to remove any soluble

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.benchchem.com/product/b074869/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-strontium-salts-from-strontium-dihydroxide
https://www.benchchem.com/product/b074869/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-strontium-salts-from-strontium-dihydroxide
https://www.benchchem.com/product/b074869/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-strontium-salts-from-strontium-dihydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

impurities.

¢ Drying: Dry the crystals in a desiccator or a low-temperature oven. Full dehydration to
anhydrous SrClz occurs at 320°C.[8][9]

Workflow Diagram for Strontium Salt Synthesis:
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Caption: General workflow for strontium salt synthesis.
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4.2. Protocol 2: Synthesis of Strontium Nitrate (Sr(NOs)2)

Strontium nitrate is synthesized through the neutralization of strontium dihydroxide with nitric

acid.[2] It is a crucial component in pyrotechnics for producing a vibrant red color.[3]

Reaction: Sr(OH)z + 2 HNOs — Sr(NOs)2 + 2 H20[2]

Materials and Equipment:

Strontium dihydroxide octahydrate (Sr(OH)2-8H20)

Concentrated Nitric Acid (HNOs, ~70%)

Deionized water

pH indicator paper or pH meter

Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

Preparation: In a fume hood, prepare a slurry or solution of strontium dihydroxide in a beaker
with deionized water.

Acid Addition: With constant stirring, very slowly add nitric acid to the strontium dihydroxide
slurry. The reaction is vigorous and exothermic. Maintain a slow addition rate to control the
temperature.

Neutralization: Continue adding nitric acid until all the solid strontium dihydroxide has
dissolved and the solution reaches a neutral pH (pH = 7).

Purification (Optional): If impurities are suspected (e.g., from technical grade starting
materials), the solution can be treated with a small amount of an alkaline metal hydroxide to
precipitate heavy metal hydroxides, followed by filtration.[12][13][14]

Crystallization: Concentrate the strontium nitrate solution by gentle heating.[14] Then, allow it
to cool to induce crystallization.
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« Isolation and Drying: Collect the strontium nitrate crystals by vacuum filtration, wash with a
minimal amount of cold deionized water, and dry thoroughly.

4.3. Protocol 3: Synthesis of Strontium Carbonate (SrCOs)

Strontium carbonate can be prepared by reacting an aqueous solution of strontium dihydroxide
with carbon dioxide.[15] This method takes advantage of the low solubility of strontium
carbonate in water, causing it to precipitate from the solution.

Reaction: Sr(OH)z (aq) + CO2 (g) — SrCOs (s) + H20 (l)
Materials and Equipment:

o Strontium dihydroxide octahydrate (Sr(OH)2-8H20)

e Source of Carbon Dioxide (e.g., CO2z gas cylinder or dry ice)
e Deionized water

o Gas dispersion tube (fritted glass bubbler)

o Beaker and magnetic stirrer

« Filtration apparatus

Step-by-Step Procedure:

e Solution Preparation: Prepare a saturated solution of strontium dihydroxide in deionized
water. Strontium dihydroxide has limited solubility in cold water, which increases significantly
in hot water.[5] Heating the water can allow more Sr(OH)2 to dissolve.

» Carbonation: While stirring the solution, bubble carbon dioxide gas through it using a gas
dispersion tube. Alternatively, small pieces of dry ice can be carefully added to the solution.

» Precipitation: As carbon dioxide reacts with the dissolved strontium dihydroxide, a fine white
precipitate of strontium carbonate will form.

o Completion: Continue adding carbon dioxide until no further precipitation is observed.
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« |solation: Collect the strontium carbonate precipitate by vacuum filtration.

e Washing and Drying: Wash the precipitate thoroughly with deionized water to remove any
unreacted strontium dihydroxide or other soluble impurities. Dry the product in an oven.

Logical Relationship of Synthesis Pathways:

4 ) )

Reactant Acids [Resulting Strontium Salts

Hydrochloric/Acicl " I P11 (1) X Strontium Chloride
(HCI) (SrCl2)
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Carbonic Acid (from COz) | _+SrOH)2 | > Strontium Carbonate
(H2CO0s3) (SrCO0s)

- / -

J
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Caption: Reactant-product relationships in synthesis.

Product Characterization

After synthesis, it is essential to verify the identity and purity of the prepared strontium salts.
Several analytical techniques can be employed.
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Analytical Method

Purpose

Expected Outcome

Flame Test

Qualitative identification of

strontium.

A characteristic bright red or
crimson color confirms the

presence of strontium ions.[9]

Anion Analysis

Confirmation of the salt's anion
(e.g., ClI=, NOs—, CO32").

Specific qualitative tests, such
as the silver nitrate test for
chloride, can be performed.
[16]

Melting Point Determination

Assessment of purity.

A sharp melting point close to
the literature value indicates
high purity. A broad melting
range suggests the presence

of impurities.

Spectroscopy (e.g., ICP-MS)

Quantitative analysis of
elemental composition and

trace impurities.

Determines the precise
strontium content and
identifies any metallic

impurities.[17]

Conclusion

The use of strontium dihydroxide as a precursor offers a straightforward and efficient route for

the synthesis of various strontium salts. The acid-base neutralization reactions are generally

high-yielding and produce water as the primary byproduct, simplifying purification. By following

the detailed protocols and adhering to the stringent safety precautions outlined in this guide,

researchers can reliably prepare high-purity strontium chloride, nitrate, and carbonate for a

wide range of scientific and industrial applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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